Cas no 1257549-43-1 (N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylpyridine-2-carboxamide)

• Product Name: N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylpyridine-2-carboxamide
• CAS No: 1257549-43-1
• MF: C₁₅H₁₂N₄O₃
• MW: 296.280782699585
• CID: 5950856
• PubChem ID: 52416509
• Update Time: 2025-07-02

N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylpyridine-2-carboxamide
• 2-Pyridinecarboxamide, N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]-
• 1257549-43-1
• CHEMBL4987847
• AKOS024656191
• N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]pyridine-2-carboxamide
• N-(5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl)picolinamide
• CCG-287426
• F2517-1341

• Inchi： 1S/C15H12N4O3/c20-14(12-8-4-5-9-16-12)17-15-19-18-13(22-15)10-21-11-6-2-1-3-7-11/h1-9H,10H2,(H,17,19,20)
• InChI Key： MWEXHJRIKPISPV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(COC3=CC=CC=C3)O2)=O)=NC=CC=C1

Computed Properties

• Exact Mass: 296.09094026g/mol
• Monoisotopic Mass: 296.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• pka: 9.47±0.70(Predicted)

Additional information on N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylpyridine-2-carboxamide

Comprehensive Overview of N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylpyridine-2-carboxamide (CAS No. 1257549-43-1)

N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylpyridine-2-carboxamide (CAS No. 1257549-43-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the 1,3,4-oxadiazole family, a class of nitrogen-oxygen-containing heterocycles known for their diverse applications in drug discovery and material science. Its molecular structure combines a pyridine-2-carboxamide moiety with a phenoxymethyl substituent, offering a versatile scaffold for further chemical modifications.

Recent studies highlight the growing interest in 1,3,4-oxadiazole derivatives as key intermediates in the development of novel therapeutics. Researchers are particularly focused on their potential as enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the pyridine ring in N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylpyridine-2-carboxamide enhances its binding affinity to biological targets, making it a promising candidate for further investigation. This aligns with current trends in precision medicine, where small molecules with tailored functionalities are increasingly sought after.

From a synthetic chemistry perspective, the compound's CAS No. 1257549-43-1 serves as a critical identifier for researchers and regulatory bodies. Its synthesis typically involves multi-step reactions, including cyclization and amidation, to achieve the desired oxadiazole-pyridine hybrid structure. The phenoxymethyl group introduces additional steric and electronic effects, which can influence the compound's solubility and bioavailability—a hot topic in modern drug formulation strategies.

In the context of sustainability and green chemistry, there is a rising demand for efficient synthetic routes to compounds like N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylpyridine-2-carboxamide. Researchers are exploring catalytic methods and solvent-free conditions to minimize environmental impact, addressing concerns raised by the pharmaceutical industry's carbon footprint. This compound's potential applications in crop protection chemicals also tie into broader discussions about sustainable agriculture and food security.

The compound's physicochemical properties, such as its melting point, logP value, and stability under various conditions, are frequently searched topics in academic and industrial databases. These parameters are crucial for determining its suitability in formulation development. Additionally, computational studies leveraging AI-driven molecular modeling are being employed to predict its interactions with biological targets, reflecting the intersection of traditional chemistry and cutting-edge technology.

As the scientific community continues to explore heterocyclic compounds with multifunctional architectures, N-5-(phenoxymethyl)-1,3,4-oxadiazol-2-ylpyridine-2-carboxamide stands out as a versatile building block. Its relevance extends to material science, where such structures are investigated for their optoelectronic properties. With ongoing advancements in analytical techniques like high-throughput screening, the compound's full potential is yet to be unlocked, making it a subject of enduring interest across multiple disciplines.